![molecular formula C10H8FN B1303500 1-(2-fluorophenyl)-1H-pyrrole CAS No. 89096-77-5](/img/structure/B1303500.png)
1-(2-fluorophenyl)-1H-pyrrole
Overview
Description
1-(2-Fluorophenyl)-1H-pyrrole, also known as 2-Fluorophenylpyrrole or FPP, is a heterocyclic aromatic compound with a molecular formula of C8H7F. It is a colorless solid with a boiling point of 219.3 °C and a melting point of 28.3 °C. FPP is used in a variety of synthetic organic chemistry applications, such as the synthesis of pharmaceuticals, agrochemicals, and dyes. It is also used as an intermediate in the synthesis of various organic compounds.
Scientific Research Applications
Directed Lithiation
Faigl et al. (1998) studied the lithiation of 1-(fluorophenyl)pyrroles, noting a unique directing effect of the fluorine atom. This effect was consistent regardless of the structure of tertiary amine type ligands used, highlighting the fluorine's role in increasing kinetic acidity of the neighboring position. This could have implications for synthetic chemistry involving such compounds (Faigl et al., 1998).
Electrochromic Properties
Arslan et al. (2007) investigated the electrochromic properties of a polymer derived from 1-(4-fluorophenyl)-2,5-di(thiophen-2-yl)-1H-pyrrole (FPTP). They discovered that this polymer displays color change upon application of voltage, which is a vital characteristic for electrochromic devices. This research opens up potential applications in smart windows and displays (Arslan et al., 2007).
Synthesis of Novel Molecules
Murthy et al. (2017) described the synthesis of 4-Chloro-2-(3-fluorophenyl)-2,3-dihydro-1H-pyrrolo[3,4-c]pyridin-1-one, a novel molecule with potential applications in non-linear optics and as a lead compound for anti-cancer drugs. The molecule's stability and reactivity were thoroughly investigated, indicating potential for further exploration in pharmaceutical research (Murthy et al., 2017).
Corrosion Inhibition
Zarrouk et al. (2015) studied the use of 1H-pyrrole-2,5-dione derivatives as corrosion inhibitors for carbon steel. Their research revealed these compounds' effectiveness in protecting against corrosion in acidic environments, indicating potential industrial applications (Zarrouk et al., 2015).
Supramolecular Chemistry
Gomes et al. (2011) explored the crystal structures of phenylformiminopyrrole derivatives, observing dimers and one-dimensional chains due to N-H...N hydrogen bonds and C-H...F contacts. This insight contributes to the understanding of supramolecular arrangements and interactions in pyrrole derivatives (Gomes et al., 2011).
Molecular Structure and Bioactivity
Srikanth et al. (2020) conducted a comprehensive study of the molecular structure, spectroscopic characterization, and predicted bioactivity of a pyrrole analogue. Their work provides valuable insights into the compound's potential medicinal applications and its behavior in different environments (Srikanth et al., 2020).
Thermochemistry
Santos and Silva (2010) performed a study on the thermochemistry of halogenated 1-phenylpyrrole derivatives. Understanding the enthalpies of formation of these compounds is crucial for their application in various chemical processes (Santos & Silva, 2010).
Anti-HIV Activity
Liu et al. (2016) synthesized new compounds based on the 1-[2-(4-fluorophenyl)ethyl]-pyrrole-2,5-dione scaffold, showing promising anti-HIV-1 activities. This points to potential applications in the development of anti-HIV drugs (Liu et al., 2016).
Mechanism of Action
Target of Action
It’s known that indole derivatives, which are structurally similar to pyrrole compounds, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, and antimalarial activities .
Mode of Action
Indole derivatives, which share a similar structure, are known to interact with their targets, leading to various changes in cellular processes . The interaction often involves electrophilic substitution due to excessive π-electrons delocalization .
Biochemical Pathways
Indole derivatives are known to influence a variety of pathways, leading to diverse biological activities . For instance, they can affect amino acids routes, vitamins pathways (especially B vitamins), energetic routes, lipid metabolism, oxidative pathways, etc .
Pharmacokinetics
A related compound, vonoprazan, an acid-resistant pyrrole derivative, has been studied extensively . It is absorbed rapidly, reaching maximum plasma concentration at 1.5–2.0 h after oral administration. It distributes extensively into tissues with a mean apparent volume of distribution of 1050 L. The mean apparent terminal half-life of the drug is approximately 7.7 h in healthy adults .
Result of Action
Indole derivatives are known to exhibit various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, and antimalarial activities . These activities suggest that the compound may have significant molecular and cellular effects.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as temperature, irradiance, and relative humidity can influence the activity of similar compounds . Additionally, the presence of enzymes that can detoxify the compound or mitigate the effects of oxidative stress in plants can also influence the compound’s action .
properties
IUPAC Name |
1-(2-fluorophenyl)pyrrole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8FN/c11-9-5-1-2-6-10(9)12-7-3-4-8-12/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMLYMAWSPZKOFR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)N2C=CC=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8FN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10377619 | |
Record name | 1-(2-fluorophenyl)-1H-pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10377619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
89096-77-5 | |
Record name | 1-(2-Fluorophenyl)-1H-pyrrole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=89096-77-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(2-fluorophenyl)-1H-pyrrole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10377619 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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